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Compound of Interest |

Compound Name: 8-Azido-1-octanol
CAS No.: 57395-46-7
- 7

Executive Safety Directive

8-Azido-1-octanol (

) is a valuable "Click Chemistry" linker, but it possesses dual hazards: the combustibility of a
long-chain alcohol and the energetic instability of the azide functionality.

CRITICAL PROHIBITIONS:

NEVER dispose of down the drain.[1]

o NEVER mix with acids (generates toxic/explosive ngcontent-ng-c2977031039="" _nghost-
ng-c1310870263="" class="inline ng-star-inserted">

gas).

 NEVER use metal spatulas or dispose of in metal containers (forms shock-sensitive metal
azides).[2]

o NEVER mix with halogenated solvents (e.g., DCM, Chloroform) in waste streams (forms
highly explosive di/tri-azidomethane).[2]

Technical Hazard Profiling
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To manage this chemical safely, you must understand the "Stability Metrics" that govern
organic azides.

The CIN Ratio Assessment

The stability of organic azides is often estimated using the Carbon-to-Nitrogen ratio.[2]

For 8-Azido-1-octanol (

(Carbons) =8

(Oxygens) = 1[3]

(Nitrogens) = 3

Interpretation: A ratio of ngcontent-ng-c2977031039="" _nghost-ng-c1310870263=""
class="inline ng-star-inserted">

is generally considered the baseline for "storeable” stability. 8-Azido-1-octanol sits exactly on
this threshold. While safer than smaller azides, it retains significant energetic potential and
shock sensitivity. It must be treated as an explosive hazard if concentrated or heated.

hvsical & Chemical bl

Property Value/Description Operational Implication

Hard to detect spills; use

Physical State Colorless to pale yellow liquid
absorbent pads.
- ) DO NOT DISTILL to dryness.
Boiling Point ~115°C (at 0.5 mmHg) o
Explosion risk.
Acids, Heavy Metals (Cu, Pb), Segregate waste streams

Incompatibilities o .
Oxidizers rigorously.[1][4]

" o Use blast shields for reactions
Decomposition Heat, Shock, Friction 1
>1g.

Method A: Chemical Deactivation (Preferred)

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.safety.pitt.edu/sites/default/files/docs/04-028SafeHandlingAzides.pdf
https://www.benchchem.com/product/b3145442?utm_src=pdf-body
http://www.orgsyn.org/content/pdfs/procedures/v87p0161.pdf
https://www.benchchem.com/product/b3145442?utm_src=pdf-body
https://research.wayne.edu/oehs/chemical/19-010f_factsheet_azides_ada_final.docx
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3145442?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Recommended for quantities < 5g or when high-purity waste disposal is unavailable.

As a Senior Scientist, | recommend chemical deactivation over simple disposal whenever
possible. This converts the energetic azide into a stable amine using the Staudinger Reduction.
This protocol eliminates the explosion hazard before the waste leaves your hood.

The Staudinger Deactivation Protocol

Reagents:
» Triphenylphosphine (
) - 1.5 equivalents relative to azide.

e Solvent: Tetrahydrofuran (THF) or Ethyl Acetate.

o Water (

Mechanism:
Step-by-Step Procedure:
e Setup: Perform in a fume hood behind a blast shield. Ensure no open flames.
» Dissolution: Dissolve the waste 8-azido-1-octanol in THF (approx. 0.1 M concentration).
e Addition: Slowly add 1.5 equivalents of Triphenylphosphine (

).

o Observation: You will see nitrogen gas (

) evolution (bubbling).[3] This is the pressure release of the energetic group.

e Reaction: Stir at room temperature for 2—4 hours until bubbling ceases.

o Hydrolysis: Add a small volume of water (approx 10% of solvent volume) to hydrolyze the
intermediate iminophosphorane. Stir for 1 hour.
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 Verification: Thin Layer Chromatography (TLC) or simple visual check (bubbling stopped)
confirms consumption of azide.

» Final Disposal: The resulting mixture contains 8-amino-1-octanol and triphenylphosphine
oxide. This mixture is non-explosive and can be disposed of in standard "Organic Solvent
Waste" containers (non-halogenated).

Method B: Segregated Hazardous Waste Disposal
Required for large quantities (>5g) or if deactivation reagents are unavailable.

If you cannot chemically deactivate the substance, you must adhere to a strict segregation
workflow to prevent accidental detonation in the central waste facility.

Waste Stream Specifications

o Container: HDPE (High-Density Polyethylene) or Amber Glass. NO METAL CANS.
o Labeling: Must explicitly state: "ORGANIC AZIDE WASTE - POTENTIALLY EXPLOSIVE."

» Liquid Waste: Dilute to <5% concentration using a compatible solvent (e.g., Ethanol, Ethyl
Acetate). Avoid Dichloromethane.

o Solid Waste: If absorbed on silica or pads, double-bag in antistatic plastic bags.

Workflow Visualization
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Waste 8-Azido-1-octanol

Quantity Assessment

< 5g (Recommended) \> 5g or No Reagents

METHOD A:
Chemical Deactivation
(Staudinger Reduction)

METHOD B:
Hazardous Waste Pickup

Add 1.5 eq Triphenylphosphine Dilute to <5% with
in THF Ethyl Acetate/Ethanol

Wait for N2 evolution CRDIEAL ERIEES

to cease

Ensure NO Halogenated Solvents
Ensure NO Acids

Label: 'High Energy Azide Waste'

aulyicelelbioes Store in HDPE Container

Dispose in General Schedule Specialist

Solvent Waste EHS Pickup

Click to download full resolution via product page

Figure 1: Decision matrix for the disposal of organic azide waste.[2] Green path denotes
chemical neutralization; Red path denotes hazardous waste management.

Emergency Procedures
Accidental Spills
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Evacuate: If spill is >100 mL, evacuate the lab immediately.
PPE: Wear nitrile gloves (double gloved), safety goggles, and a lab coat.[5]
Absorb: Do not wipe. Lay down absorbent pads soaked in water or ethanol.

Neutralize (In situ): If safe, gently apply a 10% solution of Triphenylphosphine in toluene/THF
to the spill pads to deactivate the azide.

Clean: Wipe area with pH > 9 buffer solution (alkaline hydrolysis helps degrade trace
residues).

Exposure[1][4][7][8]

Skin: Wash immediately with soap and water for 15 minutes.[6][7] Azides penetrate skin
rapidly.

Eyes: Flush for 15 minutes.[1][7][8][9] Seek medical attention immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://research.wayne.edu/oehs/chemical/19-010f_factsheet_azides_ada_final.docx
https://www.safety.pitt.edu/sites/default/files/docs/04-028SafeHandlingAzides.pdf
http://www.orgsyn.org/content/pdfs/procedures/v87p0161.pdf
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://pdf.benchchem.com/15087/Proper_Disposal_of_HEX_Azide_6_Isomer_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://chemistry.unm.edu/safety/sop_azides_gold-lab.pdf
https://www.fishersci.com/store/msds?partNumber=AC129380250&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-8-octanediol.htm
https://www.uvic.ca/ohse/_assets/docs/chemical-safety-folder/swp004_azides.pdf
https://www.benchchem.com/product/b3145442#8-azido-1-octanol-proper-disposal-procedures
https://www.benchchem.com/product/b3145442#8-azido-1-octanol-proper-disposal-procedures
https://www.benchchem.com/product/b3145442#8-azido-1-octanol-proper-disposal-procedures
https://www.benchchem.com/product/b3145442#8-azido-1-octanol-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3145442?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3145442?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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